![molecular formula C10H11NO4S B2806597 3-(1,1-Dioxidoisothiazolidin-2-yl)benzoic acid CAS No. 138099-41-9](/img/structure/B2806597.png)
3-(1,1-Dioxidoisothiazolidin-2-yl)benzoic acid
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Description
“3-(1,1-Dioxidoisothiazolidin-2-yl)benzoic acid” is a chemical compound with the molecular formula C10H11NO4S and a molecular weight of 241.26 . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for “3-(1,1-Dioxidoisothiazolidin-2-yl)benzoic acid” is 1S/C10H11NO4S/c12-10(13)8-3-1-4-9(7-8)11-5-2-6-16(11,14)15/h1,3-4,7H,2,5-6H2,(H,12,13) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
“3-(1,1-Dioxidoisothiazolidin-2-yl)benzoic acid” is a white to yellow solid . It has a molecular weight of 241.26 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Benzoxazoles in Biological and Chemical Research
The study of benzoxazoles and related heterocyclic compounds is a significant area of research within organic chemistry due to their diverse biological activities and applications in material science. These compounds, including benzoxazinoids and benzothiazoles, have been investigated for their roles in plant defense mechanisms, antimicrobial activities, and as scaffolds for developing new pharmacological agents. The synthesis and functionalization of these heterocycles, including through methods like microwave-assisted synthesis and S-arylation, are areas of active research aiming to explore and enhance their biological and pharmacological properties.
Benzoxazinoids as Plant Defense Metabolites : Benzoxazinoids, including benzoxazinones and benzoxazolinones, are known for their role in allelopathy and defense against biological threats. Their effectiveness is influenced by structural variations, and they have been studied for their potential as antimicrobial scaffolds, demonstrating the significance of the 1,4-benzoxazin-3-one backbone in designing new antimicrobial compounds (de Bruijn et al., 2018).
Synthesis and Applications of Benzazoles : The synthesis of benzazoles and their derivatives, including guanidinobenzazoles, has been a focus due to their wide range of biological activities. These compounds are of interest in medicinal chemistry for their potential therapeutic applications, highlighting various synthetic approaches and the biological significance of these heterocycles (Rosales-Hernández et al., 2022).
Antioxidant and Anti-inflammatory Agents : Research into benzofused thiazole derivatives has shown their potential as antioxidant and anti-inflammatory agents. This work aims to develop alternative therapeutic agents by synthesizing new compounds and evaluating their biological activities, emphasizing the importance of heterocyclic compounds in drug development (Raut et al., 2020).
properties
IUPAC Name |
3-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4S/c12-10(13)8-3-1-4-9(7-8)11-5-2-6-16(11,14)15/h1,3-4,7H,2,5-6H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULALUMQLLYCRCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(S(=O)(=O)C1)C2=CC=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
138099-41-9 |
Source
|
Record name | 3-(1,1-dioxo-1,2-thiazolidin-2-yl)benzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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